3-(Azepan-1-ylcarbonyl)-7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C23H25F3N4O4
• Molecular Weight: 478.5 g/mol
• IUPAC Name: azepan-1-yl-[7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]methanone
• InChI: InChI=1S/C23H25F3N4O4/c1-32-17-10-14(11-18(33-2)20(17)34-3)16-12-19(23(24,25)26)30-21(28-16)15(13-27-30)22(31)29-8-6-4-5-7-9-29/h10-13H,4-9H2,1-3H3
• InChI Key: UFMHYTUAKUPDRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NC3=C(C=NN3C(=C2)C(F)(F)F)C(=O)N4CCCCCC4

Description

The compound 3-(Azepan-1-ylcarbonyl)-7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine features a pyrazolo[1,5-a]pyrimidine core substituted at three critical positions (Figure 1):

• C-3: Azepan-1-ylcarbonyl group (a seven-membered cyclic amide).
• C-5: 3,4,5-Trimethoxyphenyl group (a polar aromatic substituent).
• C-7: Trifluoromethyl (CF₃) group (electron-withdrawing and lipophilic).

This substitution pattern is designed to optimize biological activity, solubility, and metabolic stability. The CF₃ group at C-7 is a common motif in kinase inhibitors, while the 3,4,5-trimethoxyphenyl group at C-5 may enhance interactions with hydrophobic binding pockets in target proteins .

Biological Activity

3-(Azepan-1-ylcarbonyl)-7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C19H22F3N5O3
• Molar Mass : 425.41 g/mol
• CAS Number : Not specified in the search results but can be derived from chemical databases.

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• Adenosine Receptors : Similar compounds have shown affinity for adenosine receptors, particularly the A(3) subtype, which are involved in anti-inflammatory processes and cancer cell proliferation inhibition .
• Kinase Inhibition : The trifluoromethyl group enhances the binding affinity to protein kinases, making it a candidate for targeting specific pathways in cancer therapy .

Pharmacological Effects

Research indicates that 3-(Azepan-1-ylcarbonyl)-7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine exhibits several pharmacological effects:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit tumor growth in various cancer cell lines by inducing apoptosis and cell cycle arrest.
• Anti-inflammatory Properties : By modulating adenosine receptor activity, it may reduce inflammation and associated pain.

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Key Findings
	A(3) Adenosine Receptor Antagonism	High selectivity and potency in inhibiting receptor activity
	Kinase Inhibition	Effective against specific kinases involved in cancer progression
	Multidrug Resistance	Potential to overcome P-glycoprotein mediated drug resistance in cancer cells

Detailed Findings

• Adenosine Receptor Study :
  • A series of pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their binding affinity to human A(3) adenosine receptors. The results indicated that modifications at the phenyl ring significantly influenced receptor affinity and selectivity .
• Kinase Inhibition Research :
  • A study focused on the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidines demonstrated their ability to inhibit Pim1 kinase effectively. This inhibition was linked to reduced cellular proliferation in cancer models .
• Overcoming Drug Resistance :
  • In experiments involving multidrug-resistant (MDR) cancer cell lines, the compound showed potential in modulating P-glycoprotein activity, thereby enhancing the efficacy of existing chemotherapeutics .

Scientific Research Applications

Biological Activities

The pyrazolo[1,5-a]pyrimidine scaffold is known for its significant pharmacological properties. This compound has been investigated for various applications:

Antitumor Activity

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives as anticancer agents. Research indicates that modifications to the structure can enhance their efficacy against different cancer cell lines. For instance, compounds with trifluoromethyl groups have shown increased potency due to their ability to interact with biological targets effectively .

Anti-inflammatory Properties

Compounds within this class have demonstrated anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX), which are crucial in the inflammatory pathway. The presence of specific substituents can modulate their inhibitory activity, making them candidates for treating inflammatory diseases .

Enzyme Inhibition

The compound has been studied for its ability to inhibit various enzymes involved in metabolic pathways. For example, it has shown potential as an inhibitor of phosphodiesterases and xanthine oxidase, which are relevant in treating conditions like gout and chronic obstructive pulmonary disease .

Synthesis and Structural Modifications

The synthesis of 3-(Azepan-1-ylcarbonyl)-7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine involves multi-step reactions that allow for structural modifications. The introduction of different substituents can significantly affect the biological activity and selectivity of the resulting compounds.

Synthetic Pathways

Various synthetic methodologies have been developed to create derivatives of pyrazolo[1,5-a]pyrimidines. These include:

• Condensation reactions involving aminopyrazoles and carbonyl compounds.
• Functionalization techniques that allow for the introduction of trifluoromethyl and methoxy groups, enhancing biological properties .

Case Studies

Several case studies have documented the effectiveness of pyrazolo[1,5-a]pyrimidine derivatives:

Case Study 1: Anticancer Activity

A study published in Molecules reported on a series of synthesized pyrazolo[1,5-a]pyrimidines that exhibited significant cytotoxicity against breast cancer cell lines. The study emphasized the role of trifluoromethyl substitutions in enhancing anticancer activity .

Case Study 2: Anti-inflammatory Effects

Research highlighted a derivative's ability to reduce inflammation markers in animal models of arthritis. The findings suggested that these compounds could serve as lead candidates for developing new anti-inflammatory drugs .

Comparison with Similar Compounds

Comparison with Structural Analogs

C-3 and C-5 Functionalization

The target compound’s C-3 azepan-1-ylcarbonyl group distinguishes it from analogs with aryl or ester groups. For example:

• Ethyl 5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS 514799-10-1) has a carboxylate ester at C-3, synthesized via Suzuki–Miyaura cross-coupling .
• 3-{[4-(2-Furoyl)-1-piperazinyl]carbonyl}-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS 676583-96-3) uses a piperazinylcarbonyl linker at C-3, synthesized via SNAr and coupling reactions .

The C-5 3,4,5-trimethoxyphenyl group contrasts with heteroaryl substituents like thienyl or furyl in analogs. For instance:

• 5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS 827588-26-1) has a furan at C-5, synthesized via multicomponent reactions .
• 7-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenylpyrazolo[1,5-a]pyrimidine features a chloropyridinyl group at C-7 and phenyl at C-3, synthesized via cross-coupling .

Physicochemical Properties

Compound (Example)	Molecular Weight	XLogP³	Hydrogen Bond Acceptors	Key Substituents
Target Compound	~550 (estimated)	~4.2	10	Azepan-1-ylcarbonyl, 3,4,5-trimethoxy
Ethyl 5-(3-methoxyphenyl)-7-CF₃	365.31	3.1	8	Carboxylate ester, methoxyphenyl
3-Piperazinylcarbonyl-5-thienyl	475.44	~3.8	9	Piperazinylcarbonyl, thienyl
7-Azepan-1-yl-5-ethyl	338.42	3.5	4	Azepan, ethyl, 4-fluorophenyl

Key Observations :

• The target compound’s azepan-1-ylcarbonyl increases molecular weight and hydrogen bond capacity compared to ester-linked analogs.

Structural Isomers and Positional Effects

• 7-(3,4,5-Trimethoxyphenyl) Isomer (): The trimethoxyphenyl group at C-7 instead of C-5 may alter binding orientation in biological targets, as seen in microtubule inhibitors like combretastatin analogs .
• 5-Phenyl-3-(4-trifluoromethylphenyl)pyrazolo[1,5-a]pyrimidin-7-one (): The lactone at C-7 and trifluoromethylphenyl at C-3 demonstrate how positional swaps affect electronic properties .

Q & A

Q. What synthetic strategies are commonly employed for pyrazolo[1,5-a]pyrimidine derivatives with trifluoromethyl and aryl substituents?

The synthesis typically involves cyclocondensation of 3-aminopyrazoles with activated alkynes or 1,3-dicarbonyl equivalents. For example, condensation of 4-(aryl)-3-methyl-1H-pyrazol-5-amine with trifluoromethylated diketones (e.g., 4,4,4-trifluoro-1-(aryl)butane-1,3-dione) at elevated temperatures (433–438 K) yields the pyrazolo[1,5-a]pyrimidine core. Subsequent functionalization (e.g., azepan-1-ylcarbonyl introduction) may require coupling reagents like PyBroP (bromotris(pyrrolidino)phosphonium hexafluorophosphate) under inert conditions .

Q. How can the molecular structure of this compound be confirmed experimentally?

Single-crystal X-ray diffraction is the gold standard for structural elucidation, providing bond lengths (e.g., C–C = 0.003 Å), angles, and crystallographic parameters (space group P21/c, β = 99.46° for related analogs) . Complementary techniques include:

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR to verify substituent integration and coupling patterns.
• HRMS : High-resolution mass spectrometry for molecular formula validation.
• IR spectroscopy : Identification of carbonyl (C=O, ~1700 cm$^{-1}$) and trifluoromethyl (C–F, ~1100–1200 cm$^{-1}$) groups .

Q. What are the key physicochemical properties influencing solubility and stability?

• Lipophilicity : The trifluoromethyl group increases hydrophobicity (logP > 3), while the 3,4,5-trimethoxyphenyl moiety enhances π-π stacking potential.
• pH stability : Evaluate degradation kinetics under acidic (pH 1–3) and basic (pH 8–10) conditions via HPLC monitoring.
• Thermal stability : Differential scanning calorimetry (DSC) can identify decomposition temperatures (>200°C for similar analogs) .

Advanced Research Questions

Q. How can researchers resolve contradictory bioactivity data across in vitro assays?

Contradictions may arise from assay-specific conditions (e.g., enzyme vs. cell-based models). Mitigation strategies include:

• Dose-response profiling : Establish EC$_{50}$ values across multiple concentrations.
• Target engagement studies : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding affinity (K$_d$).
• Metabolite screening : LC-MS/MS to identify degradation products interfering with activity .

Q. What reaction conditions optimize the synthesis of derivatives with modified azepan or trimethoxyphenyl groups?

• Solvent optimization : Polar aprotic solvents (e.g., 1,4-dioxane) enhance coupling efficiency for azepan-1-ylcarbonyl introduction.
• Catalyst selection : PdCl$_2$(PPh$_3$)$_2$ or XPhosPdG2 for Suzuki-Miyaura cross-coupling of aryl boronic acids to the pyrimidine core.
• Temperature control : Maintain 110°C for 24 hours during cross-coupling to minimize side reactions .

Q. How do structural modifications impact structure-activity relationships (SAR) in kinase inhibition?

• Trifluoromethyl group : Enhances binding to hydrophobic kinase pockets (e.g., KDR kinase) via van der Waals interactions.
• 3,4,5-Trimethoxyphenyl : Contributes to π-stacking with aromatic residues (e.g., Phe in ATP-binding sites).
• Azepan-1-ylcarbonyl : Modulates solubility and membrane permeability. Validate via comparative IC$_{50}$ assays against unmodified analogs .

Q. What analytical methods are critical for detecting degradation products during stability studies?

• Forced degradation : Expose the compound to heat (60°C), light (UV), and oxidative (H$_2$O$_2$) stress.
• HPLC-DAD/ELSD : Monitor purity and identify degradation peaks.
• Mass fragmentation : Use Q-TOF MS to elucidate degradation pathways (e.g., demethylation of trimethoxyphenyl groups) .

Key Methodological Recommendations

• For SAR studies : Combine molecular docking (e.g., AutoDock Vina) with alanine scanning mutagenesis to validate hypothesized binding modes .
• For scale-up synthesis : Use flow chemistry to control exothermic reactions and improve reproducibility of trifluoromethyl incorporation .